Cas no 134789-90-5 (1,5-dimethyl-1H-pyrrole-2-carbothioamide)

1,5-Dimethyl-1H-pyrrole-2-carbothioamide is a heterocyclic organic compound featuring a pyrrole core substituted with methyl groups at the 1- and 5-positions and a carbothioamide functional group at the 2-position. This structure confers versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The carbothioamide moiety enhances its utility as a ligand for metal complexes, while the dimethylpyrrole scaffold contributes to stability and reactivity in diverse chemical transformations. Its well-defined molecular architecture makes it valuable for research in medicinal chemistry and material science, where precise functionalization is critical. The compound is typically handled under controlled conditions due to its potential sensitivity.

1,5-dimethyl-1H-pyrrole-2-carbothioamide structure

134789-90-5 structure

Product Name:1,5-dimethyl-1H-pyrrole-2-carbothioamide

CAS No:134789-90-5

MF:C₇H₁₀N₂S

MW:154.232699871063

MDL:MFCD08558281

CID:5149617

PubChem ID:15076237

Update Time:2026-03-03

1,5-dimethyl-1H-pyrrole-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 1,5-dimethyl-1H-pyrrole-2-carbothioamide
- MDL： MFCD08558281
- Inchi： 1S/C7H10N2S/c1-5-3-4-6(7(8)10)9(5)2/h3-4H,1-2H3,(H2,8,10)
- InChI Key： FJBWDQATHDGRDH-UHFFFAOYSA-N
- SMILES： N1(C)C(C)=CC=C1C(N)=S

Computed Properties

Exact Mass: 154.05646950g/mol
Monoisotopic Mass: 154.05646950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 63Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 295.4±42.0 °C at 760 mmHg
Flash Point: 132.4±27.9 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,5-dimethyl-1H-pyrrole-2-carbothioamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,5-dimethyl-1H-pyrrole-2-carbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB500323-250 mg	1,5-Dimethyl-1H-pyrrole-2-carbothioamide	134789-90-5		250MG	€198.50	2022-03-24
abcr	AB500323-500 mg	1,5-Dimethyl-1H-pyrrole-2-carbothioamide	134789-90-5		500MG	€264.80	2022-03-24
abcr	AB500323-1 g	1,5-Dimethyl-1H-pyrrole-2-carbothioamide	134789-90-5		1g	€309.00	2022-03-24
abcr	AB500323-5 g	1,5-Dimethyl-1H-pyrrole-2-carbothioamide	134789-90-5		5g	€752.70	2022-03-24
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01046232-1g	1,5-Dimethyl-1H-pyrrole-2-carbothioamide	134789-90-5	95%	1g	￥2639.0	2023-04-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01046232-5g	1,5-Dimethyl-1H-pyrrole-2-carbothioamide	134789-90-5	95%	5g	￥7644.0	2023-04-10
Enamine	EN300-230777-0.05g	1,5-dimethyl-1H-pyrrole-2-carbothioamide	134789-90-5	95%	0.05g	$52.0	2024-06-20
Enamine	EN300-230777-0.1g	1,5-dimethyl-1H-pyrrole-2-carbothioamide	134789-90-5	95%	0.1g	$78.0	2024-06-20
Enamine	EN300-230777-0.25g	1,5-dimethyl-1H-pyrrole-2-carbothioamide	134789-90-5	95%	0.25g	$110.0	2024-06-20
Enamine	EN300-230777-0.5g	1,5-dimethyl-1H-pyrrole-2-carbothioamide	134789-90-5	95%	0.5g	$174.0	2024-06-20